Cas no 2172033-93-9 (1-({(5-ethylfuran-2-yl)methylsulfanyl}methyl)cyclobutan-1-ol)

• Product Name: 1-({(5-ethylfuran-2-yl)methylsulfanyl}methyl)cyclobutan-1-ol
• CAS No: 2172033-93-9
• MF: C₁₂H₁₈O₂S
• MW: 226.335122585297
• CID: 6172743
• PubChem ID: 165523027
• Update Time: 2025-10-29

1-({(5-ethylfuran-2-yl)methylsulfanyl}methyl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-({(5-ethylfuran-2-yl)methylsulfanyl}methyl)cyclobutan-1-ol
• 2172033-93-9
• EN300-1290125
• 1-({[(5-ethylfuran-2-yl)methyl]sulfanyl}methyl)cyclobutan-1-ol

• Inchi： 1S/C12H18O2S/c1-2-10-4-5-11(14-10)8-15-9-12(13)6-3-7-12/h4-5,13H,2-3,6-9H2,1H3
• InChI Key： HRHNOQTZZHPXOL-UHFFFAOYSA-N
• SMILES： S(CC1=CC=C(CC)O1)CC1(CCC1)O

Computed Properties

• Exact Mass: 226.10275099g/mol
• Monoisotopic Mass: 226.10275099g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 58.7Ų

Additional information on 1-({(5-ethylfuran-2-yl)methylsulfanyl}methyl)cyclobutan-1-ol

Comprehensive Overview of 1-({(5-ethylfuran-2-yl)methylsulfanyl}methyl)cyclobutan-1-ol (CAS No. 2172033-93-9)

In the realm of organic chemistry and pharmaceutical research, 1-({(5-ethylfuran-2-yl)methylsulfanyl}methyl)cyclobutan-1-ol (CAS No. 2172033-93-9) has emerged as a compound of significant interest. This molecule, characterized by its unique furan and cyclobutane structural motifs, is gaining attention for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its sulfanyl-methyl linkage, which may contribute to its reactivity and binding properties in biological systems.

The compound's CAS number 2172033-93-9 serves as a critical identifier in chemical databases, ensuring precise tracking in academic and industrial settings. Its systematic name, 1-({(5-ethylfuran-2-yl)methylsulfanyl}methyl)cyclobutan-1-ol, reflects its intricate architecture, combining a 5-ethylfuran moiety with a cyclobutan-1-ol core. This structural complexity opens doors to diverse synthetic pathways, making it a valuable intermediate in organic synthesis.

Recent trends in AI-driven drug discovery and computational chemistry have amplified interest in compounds like 1-({(5-ethylfuran-2-yl)methylsulfanyl}methyl)cyclobutan-1-ol. Researchers are leveraging machine learning models to predict its physicochemical properties, such as logP, solubility, and hydrogen bonding capacity, which are crucial for bioavailability assessments. These computational approaches align with the growing demand for green chemistry solutions, minimizing laboratory waste during early-stage research.

The furan component in this compound is particularly noteworthy, as furan derivatives are increasingly studied for their bioactive potential. In pharmaceutical contexts, furan-containing molecules often exhibit antimicrobial and anti-inflammatory properties, prompting investigations into whether CAS 2172033-93-9 might share similar characteristics. Meanwhile, the cyclobutane ring introduces structural rigidity, a feature highly valued in medicinal chemistry for enhancing target selectivity.

From a synthetic chemistry perspective, the methylsulfanyl group in 1-({(5-ethylfuran-2-yl)methylsulfanyl}methyl)cyclobutan-1-ol offers versatile modification opportunities. This functional group can participate in various click chemistry reactions, facilitating the creation of molecular libraries for high-throughput screening. Such applications are particularly relevant in fragment-based drug design, where small molecular building blocks are systematically combined to develop lead compounds.

Analytical characterization of 2172033-93-9 typically involves advanced techniques like NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods are essential for verifying structural integrity and assessing compound suitability for further development. The growing integration of automated purification systems in modern laboratories has streamlined the isolation of such specialty chemicals, addressing the pharmaceutical industry's need for high-purity intermediates.

In material science applications, the heterocyclic nature of 1-({(5-ethylfuran-2-yl)methylsulfanyl}methyl)cyclobutan-1-ol makes it a candidate for developing novel organic electronic materials. The compound's potential π-conjugation system could contribute to charge transport properties, interesting researchers working on organic semiconductors and photovoltaic materials. This aligns with global sustainability efforts to develop eco-friendly electronic components.

Safety assessments of CAS 2172033-93-9 follow standard GHS classification protocols, with particular attention to its stability under various conditions. Proper storage recommendations typically suggest protection from moisture and extreme temperatures to maintain compound integrity. These considerations are especially important for research institutions maintaining compound libraries for long-term studies.

The commercial availability of 1-({(5-ethylfuran-2-yl)methylsulfanyl}methyl)cyclobutan-1-ol through specialty chemical suppliers has facilitated its adoption in diverse research programs. Procurement specialists often search for this compound using specific identifiers like CAS 2172033-93-9 or structural features such as ethylfuran derivatives and cyclobutanol compounds. The compound's pricing and availability fluctuate based on synthetic complexity and market demand within the research community.

Looking forward, 1-({(5-ethylfuran-2-yl)methylsulfanyl}methyl)cyclobutan-1-ol represents an exciting case study in structure-activity relationship research. Its modular design allows for systematic exploration of how furan substitutions and ring strain from the cyclobutane moiety influence molecular interactions. These investigations contribute valuable data to the growing field of rational drug design and molecular engineering.

For researchers documenting their work with this compound, proper chemical nomenclature and CAS registry citation are essential for literature discoverability. The accurate use of terms like 5-ethylfuran-2-yl and methylsulfanyl methyl ensures precise communication in scientific publications. This attention to detail supports the reproducibility of research findings, a cornerstone principle in modern open science initiatives.